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Compound of Interest

Compound Name: NSC 185058

Cat. No.: B1680198

Technical Support Center: NSC 185058

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and stock solution preparation of
NSC 185058.

Frequently Asked Questions (FAQSs)

Q1: What is NSC 185058 and what is its mechanism of action?

NSC 185058 is an inhibitor of Autophagy-related 4B cysteine peptidase (ATG4B).[1][2][3] It
functions by blocking the cleavage of LC3B-GST, a crucial step in the initiation of autophagy.[1]
[4] This inhibition of ATG4B leads to a reduction in LC3B lipidation and the subsequent
formation of autophagic vacuoles.[1][5][6] Notably, NSC 185058's effect on autophagy is direct
and does not significantly impact the mTOR or PI3K signaling pathways.[1][4]

Q2: In which solvents is NSC 185058 soluble?

NSC 185058 is a crystalline solid that is soluble in several organic solvents.[1][4] Commonly
used solvents include DMSO, DMF, and ethanol.[1][4] It is important to note that the solubility
can vary between these solvents.

Q3: What are the recommended storage conditions for NSC 1850587
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For long-term storage, NSC 185058 powder should be stored at -20°C, where it is stable for at
least four years.[4] Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles
and can be stored at -80°C for up to 6 months or at -20°C for up to 1 month, protected from
light.[7]

Troubleshooting Guide

Issue Possible Cause Recommended Solution

Gentle warming and/or

sonication can be used to aid

Precipitation or phase dissolution.[7] Ensure the
) ] The compound has not fully ] ] )
separation during stock ) solvent is of high purity and
. ] dissolved. _
solution preparation. freshly opened, especially for

hygroscopic solvents like
DMSO.[7][8]

Aliquot stock solutions to
minimize freeze-thaw cycles.

[7] Always protect solutions

Inconsistent experimental Improper storage or handling ]
] from light.[7] Use freshly
results. of stock solutions. ] ]
prepared solutions for optimal
results, especially for in vivo
studies.[8]
Use fresh, anhydrous DMSO
Low solubility observed in The DMSO may have as its hygroscopic nature can
DMSO. absorbed moisture. significantly impact the

solubility of NSC 185058.[7][8]

Data Presentation
Solubility of NSC 185058
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Solvent Solubility Reference
DMSO =125 mg/mL (580.67 mM) [7119]
DMSO 43 mg/mL (199.74 mM) [8]

DMSO 30 mg/mL [1114]

DMF 30 mg/mL [1][4]
Ethanol 2.5 mg/mL [1][4]
Ethanol 21 mg/mL [8]

Note: The observed solubility can vary between different batches and suppliers.

Stock Solution Preparation Table (for a desired
concentration)

. . Volume of Solvent to add
Desired Concentration

to:
1 mg of NSC 185058 5 mg of NSC 185058
1 mM 4.6453 mL 23.2266 mL
5mM 0.9291 mL 4.6453 mL
10 mM 0.4645 mL 2.3227 mL

Calculations are based on a molecular weight of 215.27 g/mol .[7]

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
e Weigh out 1 mg of NSC 185058 powder.

e Add 464.53 L of fresh, anhydrous DMSO to the powder.
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» Vortex or sonicate the solution until the solid is completely dissolved. Gentle warming can be
applied if necessary.

 Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles.

» Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month), protected from light.[7]

Protocol 2: Formulation for In Vivo Studies (Example)

For in vivo experiments, a common formulation involves a multi-component solvent system. An
example protocol is as follows:

Prepare a concentrated stock solution of NSC 185058 in DMSO (e.g., 20.8 mg/mL).

To prepare 1 mL of the final working solution, take 100 pL of the DMSO stock solution.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is clear.

Add 450 pL of saline to reach a final volume of 1 mL.[7]

This protocol yields a clear solution with a concentration of = 2.08 mg/mL (9.66 mM).[7] It is
recommended to use this solution immediately.

Visualizations
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Click to download full resolution via product page

Caption: Mechanism of action of NSC 185058 in the autophagy pathway.

Stock Solution Preparation

(1. Weigh NSC 185058)

(2. Add appropriate volume of solvent)

:

(3. Dissolve completely (Vortex/Sonicate))

:

(4. Aliguot into smaller volumes)

Storage

Long-term: -80°C (< 6 months) Short-term: -20°C (< 1 month)

Click to download full resolution via product page

Caption: Workflow for preparing and storing NSC 185058 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

